Cas no 210539-05-2 (2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine)

• Product Name: 2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine
• CAS No: 210539-05-2
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• MDL: MFCD10566728
• CID: 239245
• PubChem ID: 18449166
• Update Time: 2025-04-19

2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine
• 1,6-Naphthyridine,2-chloro-5,6,7,8-tetrahydro-
• 2-chloro-5,6,7,8-tetrahydro-[1,6]naphthyridine
• 2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride
• 1,6-Naphthyridine,2-chloro-5,6,7,8-tetrahydro
• 1,6-Naphthyridine, 2-chloro-5,6,7,8-tetrahydro-
• CQDMQOQCJRLUQN-UHFFFAOYSA-N
• TRA0054231
• AB56356
• RP09346
• AB0023363
• W4400
• 5,6,7,8-Tetrahydro-2-chloro-1
• A815100
• AS-46987
• DTXSID80593905
• CS-0099551
• SCHEMBL868598
• SY020888
• EN300-120946
• MFCD10566728
• 210539-05-2
• AKOS006304798
• F11138
• AM20050939
• 2-Chloro-5,6,7,8-tetrahydro[1,6]naphthyridine, AldrichCPR
• FT-0648481
• METHYLMETHANESULFONYLACETATE
• DB-014078

• MDL： MFCD10566728
• Inchi： 1S/C8H9ClN2/c9-8-2-1-6-5-10-4-3-7(6)11-8/h1-2,10H,3-5H2
• InChI Key： CQDMQOQCJRLUQN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(CCNC2)N=1

Computed Properties

• Exact Mass: 168.04500
• Monoisotopic Mass: 168.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9
• XLogP3: 1.3

Experimental Properties

• Density: 1.227
• Boiling Point: 284.822 °C at 760 mmHg
• Flash Point: 126.056 °C
• Refractive Index: 1.604
• PSA: 24.92000
• LogP: 1.70950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines